Cas no 67206-11-5 ( )
structure
Product Name:
CAS No:67206-11-5
MF:C9H17NO3
MW:187.236182928085
CID:965530
PubChem ID:321161
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(propanoylamino)hexanoic acid
- 67206-11-5
- DTXSID60313486
- NSC-270575
- SCHEMBL6668178
- AKOS008986407
- NCI60_002211
- NSC270575
- CHEMBL1998760
-
-
- Inchi： 1S/C9H17NO3/c1-3-5-6-7(9(12)13)10-8(11)4-2/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key： ZRHYJMJQIXVVRD-UHFFFAOYSA-N
- SMILES： OC(C(CCCC)NC(CC)=O)=O
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
67206-11-5 ( ) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 1946-82-3(Na-Acetyl-L-Lysine)
- 99-15-0(Acetylleucine)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 5817-08-3(2-Acetamidopentanedioic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
